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Compound of Interest

Compound Name: Fenbutatin oxide-d30

Cat. No.: B12426267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation of Fenbutatin oxide, an organotin acaricide. The information presented herein is
intended to support environmental risk assessments and to provide a deeper understanding of
the behavior of this compound in various environmental compartments. This document details
the degradation pathways, summarizes key quantitative data, and outlines the experimental
methodologies used in its environmental assessment.

Physicochemical Properties

Fenbutatin oxide is a white crystalline solid with low water solubility and a high octanol-water
partition coefficient (Kow), indicating its lipophilic nature and potential for bioaccumulation. A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Fenbutatin Oxide
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Property Value Reference
Molecular Formula CeoH780Sn:2 [1]
Molecular Weight 1052.7 g/mol [1]
Physical State White crystalline solid [1]
Water Solubility 0.0127 mg/L [2]
Vapor Pressure 1.8 x 10~ mm Hg [2]
Octanol-Water Partition

o 12.8 [2]
Coefficient (log Kow)
Soil Organic Carbon-Water

2721 -110,000 mL/g [2]

Partitioning Coefficient (Koc)

Environmental Degradation Pathways

Fenbutatin oxide is persistent in the environment and degrades slowly. The primary
degradation pathway involves the cleavage of the tin-oxygen-tin bond followed by the loss of
the tris(2-methyl-2-phenylpropyl)tin groups. The major degradation products identified in soil
and on plant surfaces are dihydroxy-bis-(2-methyl-2-phenylpropyl) stannane (SD 31723) and 2-
methyl-2-phenylpropyl stannoic acid (SD 33608), ultimately leading to the formation of
inorganic tin.[1]

A simplified degradation pathway of Fenbutatin oxide in the environment is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 2. Trace Analysis of Fenbutatin Oxide in Soil and Plant- and Animal-Derived Foods Using
Modified QUEChERS Coupled with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Environmental Fate and Degradation of Fenbutatin
Oxide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12426267#environmental-fate-and-degradation-of-
fenbutatin-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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